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Compound of Interest

Compound Name: AD-8007

Cat. No.: B12372399 Get Quote

For laboratory professionals engaged in pioneering drug development, the safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the proper disposal of AD-8007, a potent, brain-permeable Acetyl-CoA synthetase 2 (ACSS2)

inhibitor utilized in cancer research.[1][2][3][4] Adherence to these procedures is critical for

ensuring personnel safety and environmental protection.

Hazard Profile and Safety Precautions
AD-8007 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[5] The following table summarizes the key hazard information from the Safety Data

Sheet (SDS).
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Hazard Classification
(GHS)

Precautionary Statements Incompatible Materials

Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.
Strong acids/alkalis

Acute aquatic toxicity

(Category 1)

P270: Do not eat, drink or

smoke when using this

product.

Strong oxidizing/reducing

agents

Chronic aquatic toxicity

(Category 1)

P273: Avoid release to the

environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/

container to an approved

waste disposal plant.

Source: DC Chemicals Safety Data Sheet[5]

Step-by-Step Disposal Protocol for AD-8007
This protocol outlines the necessary steps for the safe disposal of AD-8007 waste, including

pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (nitrile or neoprene).

2. Waste Segregation and Collection:
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Solid Waste:

Collect unused or expired AD-8007 powder in its original container or a clearly labeled,

sealed waste container.

Contaminated consumables (e.g., weigh boats, pipette tips, gloves) should be placed in a

designated, sealed plastic bag or container labeled "Hazardous Waste: AD-8007."

Liquid Waste:

Aqueous solutions containing AD-8007 should be collected in a dedicated, sealed, and

clearly labeled waste container. The label should include "Hazardous Waste: AD-8007"

and an approximate concentration.

Avoid mixing AD-8007 waste with other chemical waste streams, especially strong acids,

alkalis, or oxidizing/reducing agents, to prevent hazardous reactions.[5]

Sharps Waste:

Needles, syringes, or other sharps contaminated with AD-8007 must be disposed of in a

designated sharps container.

3. Spill Management:

In the event of a small spill, carefully collect the spilled material.

If it is a powder, gently sweep it up, avoiding dust generation, and place it in a sealed

container for disposal.

If it is a liquid, absorb it with an inert material (e.g., vermiculite, sand, or a chemical spill

pillow) and place the absorbent material into a sealed container for disposal.

Following the collection of the spill, decontaminate the area with a suitable laboratory

detergent and water.

All materials used for spill cleanup should be disposed of as hazardous waste.

4. Final Disposal:
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All collected AD-8007 waste must be disposed of through an approved waste disposal plant

or a licensed hazardous waste management company.[5]

Do not dispose of AD-8007 down the drain or in regular trash, as it is very toxic to aquatic

life.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the typical workflow for handling AD-8007 in a laboratory

setting and the subsequent waste disposal pathway.
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Caption: AD-8007 Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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